Cas no 127041-63-8 (Ethanesulfonic acid,2-(amino-15N)- (9CI))

• Product Name: Ethanesulfonic acid,2-(amino-15N)- (9CI)
• CAS No: 127041-63-8
• MF: C₂H₇NO₃S
• MW: 126.140288591385
• CID: 103265
• PubChem ID: 12359084
• Update Time: 2025-04-18

Ethanesulfonic acid,2-(amino-15N)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-(amino-15N)- (9CI)
• 2-azanylethanesulfonic acid
• TAURINE-15N
• 2-AMINO-15N-ETHANESULFONIC ACID
• TAURINE-15N, 99 ATOM % 15N
• 2-(~15~N)Aminoethane-1-sulfonic acid
• 127041-63-8
• 2-(15N)azanylethanesulfonic acid
• DTXSID40493917
• Taurine-15N, 98 atom % 15N, 98% (CP)

• Inchi： 1S/C2H7NO3S/c3-1-2-7(4,5)6/h1-3H2,(H,4,5,6)/i3+1
• InChI Key： XOAAWQZATWQOTB-LBPDFUHNSA-N
• SMILES： S(CC[15NH2])(=O)(=O)O

Computed Properties

• Exact Mass: 125.01471
• Monoisotopic Mass: 126.01169915g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -4.1

Experimental Properties

• Color/Form: 。
• PSA: 80.39
• Solubility: 。

Ethanesulfonic acid,2-(amino-15N)- (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：